Cas no 1261450-40-1 (3-(aminomethyl)-5-fluoro-benzonitrile)

• Product Name: 3-(aminomethyl)-5-fluoro-benzonitrile
• CAS No: 1261450-40-1
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD18394041
• CID: 2178280
• PubChem ID: 66652609
• Update Time: 2025-05-25

3-(aminomethyl)-5-fluoro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-5-fluoro-benzonitrile
• 3-(AMINOMETHYL)-5-FLUOROBENZONITRILE
• VEJMNZSNQUQTBE-UHFFFAOYSA-N
• 3-CYANO-5-FLUOROBENZYLAMINE
• AB75585
• SY253087
• 3-(aminomethyl)-5-fluoro-benzonitrile
• MFCD18394041
• AKOS017515415
• BS-52337
• SCHEMBL319482
• 1261450-40-1
• CS-0186712
• AC9055

• MDL： MFCD18394041
• Inchi： 1S/C8H7FN2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3H,4,10H2
• InChI Key： VEJMNZSNQUQTBE-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1)CN

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.6

Additional information on 3-(aminomethyl)-5-fluoro-benzonitrile

3-(Aminomethyl)-5-fluoro-benzonitrile: A Comprehensive Overview

The compound 3-(aminomethyl)-5-fluoro-benzonitrile (CAS No. 1261450-40-1) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aminomethyl group, a fluorine atom, and a cyano group attached to a benzene ring. The interplay of these functional groups imparts the molecule with distinctive chemical properties and reactivity, making it a valuable building block in modern organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(aminomethyl)-5-fluoro-benzonitrile through various routes. One of the most promising methods involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of the molecule's functional groups. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce production time. These developments underscore the growing interest in this compound as a versatile precursor for more complex molecules.

The structural features of 3-(aminomethyl)-5-fluoro-benzonitrile make it particularly appealing for applications in drug discovery. The cyano group is known to enhance the bioavailability of drugs, while the fluorine atom contributes to molecular stability and lipophilicity. Recent studies have highlighted its potential as a lead compound in the development of anti-tumor agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines.

In addition to its pharmacological applications, 3-(aminomethyl)-5-fluoro-benzonitrile has found utility in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a valuable tool in crop protection. Furthermore, its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and electronic materials, has been explored in recent studies.

The synthesis of 3-(aminomethyl)-5-fluoro-benzonitrile typically involves multi-step processes that require careful optimization. One common approach begins with the nitration of an aromatic ring followed by fluorination and subsequent substitution reactions to introduce the amino methyl group. The use of environmentally friendly solvents and catalysts has become a focus in recent research to align with green chemistry principles.

From an environmental perspective, understanding the fate and transport of 3-(aminomethyl)-5-fluoro-benzonitrile is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 3-(aminomethyl)-5-fluoro-benzonitrile (CAS No. 1261450-40-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile functional groups, and wide-ranging applications make it a cornerstone in contemporary chemical research. As new discoveries continue to emerge, this compound is poised to play an even more significant role in advancing science and technology across diverse industries.